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4-(N,N-Diethylsulfamoyl)-N-(4-(4-isopropylphenyl)thiazol-2-yl)benzamide 4-(N,N-Diethylsulfamoyl)-N-(4-(4-isopropylphenyl)thiazol-2-yl)benzamide
Brand Name: Vulcanchem
CAS No.: 325978-65-2
VCID: VC0420825
InChI: InChI=1S/C23H27N3O3S2/c1-5-26(6-2)31(28,29)20-13-11-19(12-14-20)22(27)25-23-24-21(15-30-23)18-9-7-17(8-10-18)16(3)4/h7-16H,5-6H2,1-4H3,(H,24,25,27)
SMILES: CCN(CC)S(=O)(=O)C1=CC=C(C=C1)C(=O)NC2=NC(=CS2)C3=CC=C(C=C3)C(C)C
Molecular Formula: C23H27N3O3S2
Molecular Weight: 457.6g/mol

4-(N,N-Diethylsulfamoyl)-N-(4-(4-isopropylphenyl)thiazol-2-yl)benzamide

CAS No.: 325978-65-2

Main Products

VCID: VC0420825

Molecular Formula: C23H27N3O3S2

Molecular Weight: 457.6g/mol

4-(N,N-Diethylsulfamoyl)-N-(4-(4-isopropylphenyl)thiazol-2-yl)benzamide - 325978-65-2

CAS No. 325978-65-2
Product Name 4-(N,N-Diethylsulfamoyl)-N-(4-(4-isopropylphenyl)thiazol-2-yl)benzamide
Molecular Formula C23H27N3O3S2
Molecular Weight 457.6g/mol
IUPAC Name 4-(diethylsulfamoyl)-N-[4-(4-propan-2-ylphenyl)-1,3-thiazol-2-yl]benzamide
Standard InChI InChI=1S/C23H27N3O3S2/c1-5-26(6-2)31(28,29)20-13-11-19(12-14-20)22(27)25-23-24-21(15-30-23)18-9-7-17(8-10-18)16(3)4/h7-16H,5-6H2,1-4H3,(H,24,25,27)
Standard InChIKey YLFRYHHVFGEBIB-UHFFFAOYSA-N
SMILES CCN(CC)S(=O)(=O)C1=CC=C(C=C1)C(=O)NC2=NC(=CS2)C3=CC=C(C=C3)C(C)C
Canonical SMILES CCN(CC)S(=O)(=O)C1=CC=C(C=C1)C(=O)NC2=NC(=CS2)C3=CC=C(C=C3)C(C)C
PubChem Compound 998509
Last Modified Nov 11 2021
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